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Compound of Interest

Compound Name: Acetic acid, (hydroxyimino)-, (Z)-

Cat. No.: B12441912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery and historical context of glyoxylic acid

oxime, a molecule at the intersection of fundamental organic chemistry and modern

biochemical research. This document provides a comprehensive overview of its synthesis,

physicochemical properties, and its role in various chemical and biological pathways.

Discovery and Historical Context
The discovery of glyoxylic acid oxime is intrinsically linked to the development of oxime

chemistry in the late 19th century. While a singular "discovery" paper for this specific oxime is

not readily apparent in historical records, its synthesis became conceptually feasible following

two pivotal moments in organic chemistry:

The first preparation of hydroxylamine (NH₂OH) in 1865 by German chemist Wilhelm

Lossen. This laid the foundational groundwork by providing the key reagent for oxime

synthesis.

The discovery of oximes in 1882 by German chemist Victor Meyer. Meyer demonstrated the

general reaction of hydroxylamine with aldehydes and ketones to form aldoximes and

ketoximes, respectively.[1][2][3] This discovery opened the door for the systematic synthesis

of a vast array of oximes, including the oxime of glyoxylic acid.
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Given that glyoxylic acid was a known compound at the time, its reaction with hydroxylamine to

form the corresponding oxime would have been a logical extension of Meyer's work. Therefore,

the conceptual discovery and likely first synthesis of glyoxylic acid oxime can be placed in the

period shortly after 1882, emerging from the burgeoning field of structural organic chemistry in

Germany.

Physicochemical and Analytical Data
Glyoxylic acid oxime and its parent compound, glyoxylic acid, possess distinct physicochemical

properties that are crucial for their application in research and synthesis.

Property Glyoxylic Acid
Glyoxylic Acid
Oxime

Glyoxylic Acid
Oxime, bis-TMS

IUPAC Name Oxoacetic acid
(Hydroxyimino)acetic

acid

Trimethylsilyl 2-

(trimethylsilyloxy)imin

oacetate

Synonyms
Glyoxalic acid,

Formylformic acid

Oximinoacetic acid,

Hydroxyiminoacetic

acid

Glyoxylic acid, oxime,

bis-TMS

CAS Number 298-12-4[4] 3545-80-0[5] 51621-77-3[1]

Molecular Formula C₂H₂O₃[4] C₂H₃NO₃[5] C₈H₁₉NO₃Si₂[6]

Molecular Weight 74.036 g/mol [4] 89.05 g/mol [5] 233.41 g/mol [6]

Appearance Colorless solid[4] - -

Melting Point
80 °C (decomposes)

[4]
- -

Boiling Point 111 °C[4] - -

Acidity (pKa) 3.32[4] - -

Solubility
Soluble in water and

ethanol[7]
- -

Analytical Methods HPLC, GC-MS[8][9] HPLC, GC-MS[8] GC-MS[1]
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Experimental Protocols
The synthesis of glyoxylic acid oxime follows the general principle of oximation of an aldehyde.

Below are representative experimental protocols for the synthesis of a glyoxylic acid oxime

derivative and a general method for aldoxime formation.

Synthesis of Glyoxylic Acid Methyl Ester Oxime
This protocol is adapted from a patented procedure for the preparation of a key intermediate.[2]

Materials:

Glyoxylic acid methyl ester methylhemiacetal

Water

Glacial acetic acid

50% Aqueous hydroxylamine

Copper(II) sulfate

Sodium sulfite

Procedure:

In a reactor, mix 54.0 g of glyoxylic acid methyl ester methylhemiacetal (0.45 mol), 150 g of

water, 27.0 g of glacial acetic acid (0.45 mol), and 29.7 g of 50% aqueous hydroxylamine

(0.45 mol).

Stir the mixture for approximately 30 minutes at a temperature of 0-5 °C.

Add 15.0 g of solid copper(II) sulfate (0.06 mol) and 3.78 g of sodium sulfite (0.03 mol) to the

mixture in one portion.

The resulting solution contains the glyoxylic acid methyl ester oxime, which can be used in

subsequent reaction steps.
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General Synthesis of Aldoximes from Aldehydes
This is a general procedure for the synthesis of aldoximes from aldehydes and can be adapted

for glyoxylic acid.[10][11]

Materials:

Aldehyde (e.g., Benzaldehyde as a model)

Hydroxylamine hydrochloride (NH₂OH·HCl)

Oxalic acid

Acetonitrile (CH₃CN)

Water

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottomed flask equipped with a condenser, prepare a mixture of the aldehyde (1

mmol), hydroxylamine hydrochloride (1 mmol), and oxalic acid (1 mmol) in acetonitrile (3

mL).

Stir the mixture under reflux conditions for 60 minutes. Monitor the progress of the reaction

by Thin Layer Chromatography (TLC).

After completion of the reaction, add water (10 mL) and continue stirring for 5 minutes.

Extract the product with dichloromethane (3 x 15 mL).

Dry the combined organic layers over anhydrous sodium sulfate.

Evaporate the solvent to yield the aldoxime product.
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Signaling Pathways and Experimental Workflows
While specific signaling pathways directly involving glyoxylic acid oxime are not extensively

documented, the metabolic fate of its parent compound, glyoxylate, is well-established,

particularly its role in the glyoxylate cycle and its metabolism in humans.
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Caption: Metabolic pathways of glyoxylate in different cellular compartments in humans.[12]

The synthesis of glyoxylic acid oxime is a straightforward chemical transformation. The logical

workflow for its preparation and subsequent analysis is depicted below.
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Experimental Workflow for Glyoxylic Acid Oxime Synthesis and Analysis

Start: Glyoxylic Acid
and Hydroxylamine
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(Extraction, Washing)

Purification
(Crystallization or Chromatography)
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Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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